Cas no 38019-09-9 (Tris(3-bromophenyl)phosphine oxide)

• Product Name: Tris(3-bromophenyl)phosphine oxide
• CAS No: 38019-09-9
• MF: C₁₈H₁₂Br₃OP
• MW: 514.98
• MDL: MFCD32062937
• CID: 4555511
• PubChem ID: 129319315
• Update Time: 2025-10-31

Tris(3-bromophenyl)phosphine oxide Chemical and Physical Properties

Names and Identifiers

• Tris(3-bromophenyl)phosphine oxide
• Tri(3-bromphenyl)phosphinoxide
• CID 129319315
• Phosphine oxide, tris(3-bromophenyl)-
• D92721
• 38019-09-9
• 1-[bis(3-bromophenyl)phosphoroso]-3-bromobenzene
• Tris(3-bromophenyl)phosphineoxide
• 1-bis(3-bromophenyl)phosphoryl-3-bromobenzene
• MFCD32062937
• T3578
• CS-0198636

• MDL： MFCD32062937
• Inchi： 1S/C18H12Br3OP/c19-13-4-1-7-16(10-13)23(22,17-8-2-5-14(20)11-17)18-9-3-6-15(21)12-18/h1-12H
• InChI Key： SSUTVUULXWQIEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)P(C1C=CC=C(C=1)Br)(C1C=CC=C(C=1)Br)=O

Computed Properties

• Exact Mass: 513.81554g/mol
• Monoisotopic Mass: 511.81759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 6.1

Experimental Properties

• Density: 1.87±0.1 g/cm3(Predicted)
• Melting Point: 186 °C
• Boiling Point: 589.9±50.0 °C(Predicted)

Tris(3-bromophenyl)phosphine oxide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on Tris(3-bromophenyl)phosphine oxide

Introduction to Tris(3-bromophenyl)phosphine Oxide (CAS No. 38019-09-9)

Tris(3-bromophenyl)phosphine oxide, with the chemical formula C₁₈H₁₂B₃OP and CAS number 38019-09-9, is a significant compound in the field of organophosphorus chemistry. This organophosphorus compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific and industrial domains. The presence of multiple 3-bromophenyl groups and a phosphine oxide moiety imparts distinct reactivity and stability, making it a valuable candidate for research and development.

The synthesis of Tris(3-bromophenyl)phosphine oxide involves a series of well-defined chemical reactions that highlight the compound's complexity. Typically, the process begins with the bromination of phenyl rings, followed by phosphination and oxidation steps. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. The compound's stability under various conditions makes it suitable for further functionalization, which is crucial for its application in advanced chemical transformations.

In recent years, Tris(3-bromophenyl)phosphine oxide has been explored for its role in catalytic processes. Its phosphine oxide core acts as a ligand, facilitating various organic transformations such as cross-coupling reactions, hydrogenation, and oxidation. The brominated phenyl groups provide additional sites for further functionalization, enabling the design of tailored catalysts with enhanced selectivity and efficiency. This has led to its incorporation in industrial catalytic systems where precise control over reaction outcomes is essential.

One of the most intriguing aspects of Tris(3-bromophenyl)phosphine oxide is its potential application in material science. The compound's ability to form stable complexes with transition metals has been leveraged in the development of advanced materials such as luminescent probes and conductive polymers. These materials are crucial for applications ranging from optoelectronics to sensors, where precise molecular architecture is key. The integration of this compound into such materials has shown promising results in enhancing their performance characteristics.

The pharmaceutical industry has also shown interest in Tris(3-bromophenyl)phosphine oxide due to its structural similarity to certain bioactive molecules. Researchers have investigated its potential as an intermediate in the synthesis of drugs targeting neurological disorders and cancer. The compound's ability to interact with biological systems at a molecular level makes it a valuable tool for drug discovery. Additionally, its stability under physiological conditions enhances its suitability for pharmaceutical applications.

The environmental impact of Tris(3-bromophenyl)phosphine oxide is another critical consideration. While the compound exhibits high stability, which is beneficial for industrial applications, this same property can pose challenges in terms of disposal and environmental persistence. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These efforts align with broader trends in green chemistry aimed at promoting sustainable practices across the chemical industry.

Recent advancements in computational chemistry have further illuminated the potential of Tris(3-bromophenyl)phosphine oxide. High-throughput virtual screening techniques have been employed to identify novel derivatives with enhanced properties. These computational studies not only accelerate the discovery process but also provide insights into the compound's mechanism of action, which is crucial for optimizing its applications.

The future prospects of Tris(3-bromophenyl)phosphine oxide are promising, with ongoing research exploring new frontiers in its application. From catalysis to advanced materials and pharmaceuticals, this compound continues to be a cornerstone in organophosphorus chemistry. Its unique structural features and versatile reactivity ensure that it will remain a subject of intense interest for years to come.